Cas no 1255717-24-8 (5-(3-methoxyphenyl)-1,3-cyclohexanedione hydrate)

• Product Name: 5-(3-methoxyphenyl)-1,3-cyclohexanedione hydrate
• CAS No: 1255717-24-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD13193841
• CID: 4582328
• Update Time: 2025-10-28

5-(3-methoxyphenyl)-1,3-cyclohexanedione hydrate Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1,3-cyclohexanedione Hydrate
• 5-(3-methoxyphenyl)-1,3-cyclohexanedione hydrate

• MDL： MFCD13193841
• Inchi： 1S/C13H14O3.H2O/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10;/h2-4,7,10H,5-6,8H2,1H3;1H2
• InChI Key： VZKCVPJBIRYSNF-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C2CC(=O)CC(=O)C2)=C1)C.O

Additional information on 5-(3-methoxyphenyl)-1,3-cyclohexanedione hydrate

5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate: A Comprehensive Overview

5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate, also known by its CAS registry number CAS No. 1255717-24-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of cyclohexanedione, a six-membered ring with two ketone groups, and it incorporates a methoxyphenyl substituent at the fifth position. The presence of the methoxy group introduces unique electronic and steric properties, making this compound highly interesting for both academic research and industrial applications.

The molecular structure of 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate consists of a cyclohexane ring with two ketone groups at positions 1 and 3. The substituent at position 5 is a methoxyphenyl group, which adds aromaticity and electron-donating properties to the molecule. This structure not only enhances the compound's stability but also provides opportunities for further functionalization. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of advanced materials such as polymers and coordination complexes.

In terms of physical properties, 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate is typically found as a crystalline solid with a melting point of approximately 200°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based reactions. The compound's ability to form hydrates under certain conditions adds another layer of complexity to its chemistry, which has been explored in recent hydrothermal synthesis studies.

The synthesis of 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate can be achieved through several routes. One common method involves the condensation reaction between cyclohexanedione and an appropriate aryl aldehyde or ketone in the presence of an acid catalyst. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high purity levels.

The applications of 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate span across multiple disciplines. In materials science, it serves as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the ketone groups has been exploited in constructing porous materials with high surface areas and tunable pore sizes. Recent research has demonstrated its potential in gas storage applications, particularly for gases like methane and hydrogen.

In the field of pharmacology, 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate has shown promise as a lead compound for drug discovery. Its structural features make it an ideal candidate for exploring bioactive molecules targeting various diseases such as cancer and neurodegenerative disorders. Studies have indicated that derivatives of this compound exhibit moderate cytotoxicity against certain cancer cell lines, warranting further investigation into their therapeutic potential.

The recent surge in interest around CAS No. 1255717-24-8 can be attributed to its role in green chemistry initiatives. Researchers have explored its use as an eco-friendly alternative to traditional reagents in organic synthesis. For example, its ability to facilitate oxidation reactions under mild conditions has been highlighted in several recent publications, offering a sustainable pathway for synthesizing complex molecules.

In conclusion, 5-(3-Methoxyphenyl)-1,3-Cyclohexanedione Hydrate, identified by its CAS number CAS No. 1255717-24-8, stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic exploration and industrial innovation.